Cas no 30616-99-0 (1,4-Benzenediamine,2-propoxy-)

1,4-Benzenediamine,2-propoxy- structure
1,4-Benzenediamine,2-propoxy- structure
Product Name:1,4-Benzenediamine,2-propoxy-
CAS No:30616-99-0
MF:C9H14N2O
MW:166.220262050629
CID:321549
PubChem ID:182006
Update Time:2025-04-19

1,4-Benzenediamine,2-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,2-propoxy-
    • 2-propoxybenzene-1,4-diamine
    • 1,4-Benzenediamine, 2-propoxy-
    • SCHEMBL6944870
    • 30616-99-0
    • DTXSID30184685
    • AKOS012980946
    • Inchi: 1S/C9H14N2O/c1-2-5-12-9-6-7(10)3-4-8(9)11/h3-4,6H,2,5,10-11H2,1H3
    • InChI Key: XFRSLJZKJLHFQQ-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C=CC=1N)N)CCC

Computed Properties

  • Exact Mass: 166.11072
  • Monoisotopic Mass: 166.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • Density: 1.1
  • Boiling Point: 321.5°Cat760mmHg
  • Flash Point: 165.2°C
  • Refractive Index: 1.585
  • PSA: 61.27
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